2-Methylnaphthalene 2-Methylnaphthalene 2-Methylnaphthalene belongs to the class of polycyclic aromatic hydrocarbons (PAHs), found to be a major environmental contaminant. It can occur in high concentrations in a variety of commercial products including coal tar, crude oil, etc.
2-methylnaphthalene is a white crystalline solid. (NTP, 1992)
2-methylnaphthalene is a methylnaphthalene carrying a methyl substituent at position 2.
Brand Name: Vulcanchem
CAS No.: 91-57-6
VCID: VC20874108
InChI: InChI=1S/C11H10/c1-9-6-7-10-4-2-3-5-11(10)8-9/h2-8H,1H3
SMILES: CC1=CC2=CC=CC=C2C=C1
Molecular Formula: C11H10
Molecular Weight: 142.2 g/mol

2-Methylnaphthalene

CAS No.: 91-57-6

Cat. No.: VC20874108

Molecular Formula: C11H10

Molecular Weight: 142.2 g/mol

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2-Methylnaphthalene - 91-57-6

Specification

Description 2-Methylnaphthalene belongs to the class of polycyclic aromatic hydrocarbons (PAHs), found to be a major environmental contaminant. It can occur in high concentrations in a variety of commercial products including coal tar, crude oil, etc.
2-methylnaphthalene is a white crystalline solid. (NTP, 1992)
2-methylnaphthalene is a methylnaphthalene carrying a methyl substituent at position 2.
CAS No. 91-57-6
Molecular Formula C11H10
Molecular Weight 142.2 g/mol
IUPAC Name 2-methylnaphthalene
Standard InChI InChI=1S/C11H10/c1-9-6-7-10-4-2-3-5-11(10)8-9/h2-8H,1H3
Standard InChI Key QIMMUPPBPVKWKM-UHFFFAOYSA-N
SMILES CC1=CC2=CC=CC=C2C=C1
Canonical SMILES CC1=CC2=CC=CC=C2C=C1
Boiling Point 466 to 468 °F at 760 mm Hg (NTP, 1992)
241.1 °C
241 °C
466-468°F
Colorform Monoclinic crystals from alcohol
Solid or crystalline
Flash Point 208 °F (NTP, 1992)
98 °C (208.4 °F) Closed cup
208°F
Melting Point 94.3 °F (NTP, 1992)
34.4 °C
34.6 °C
35 °C
94.3°F

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